Cas no 191867-82-0 (Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]-)

• Product name: Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]-
• CAS No: 191867-82-0
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 1385386
• PubChem ID: 11358093

Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]-
• AKOS012837937
• 191867-82-0
• 1-Bromo-3-((2-ethylhexyl)oxy)benzene

• Inchi： InChI=1S/C14H21BrO/c1-3-5-7-12(4-2)11-16-14-9-6-8-13(15)10-14/h6,8-10,12H,3-5,7,11H2,1-2H3
• InChI Key： MQFWLOHSUXANDI-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC1=CC(=CC=C1)Br

Computed Properties

• Exact Mass: 284.07763
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]-

Introduction to Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- (CAS No. 191867-82-0)

Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- (CAS No. 191867-82-0) is a specialized organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and an alkoxy group attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- is C₁₅H₂₃BrO, and its molecular weight is approximately 287.24 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in organic solvents such as dichloromethane and ethanol. Its physical and chemical properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

In recent years, the study of Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- has been driven by its potential applications in drug discovery and development. Researchers have explored its use as a building block for the synthesis of novel compounds with therapeutic properties. For instance, the bromine atom can be readily substituted with other functional groups, allowing for the creation of a diverse array of derivatives with varying biological activities.

A notable area of research involves the use of Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- in the development of anti-inflammatory agents. Studies have shown that derivatives of this compound can exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. This makes it a promising candidate for the treatment of various inflammatory diseases such as arthritis and asthma.

Furthermore, the alkoxy group in Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- contributes to its lipophilic nature, which can enhance its ability to penetrate biological membranes. This property is particularly advantageous in the design of drugs that need to reach specific cellular targets within the body. Researchers have leveraged this characteristic to develop prodrugs that are activated upon reaching their intended site of action, thereby improving their therapeutic efficacy while reducing side effects.

In addition to its pharmaceutical applications, Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- has also found use in materials science and polymer chemistry. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The safety profile of Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- is an important consideration in its use and handling. While it is generally considered safe when used under appropriate conditions, proper safety measures should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in sealed containers away from incompatible substances.

In conclusion, Benzene, 1-bromo-3-[(2-ethylhexyl)oxy]- (CAS No. 191867-82-0) is a versatile organic compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and favorable chemical properties make it an attractive candidate for the development of novel therapeutic agents and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.